Cas no 824413-80-1 (C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt)

• Product Name: C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt
• CAS No: 824413-80-1
• MF: C₁₂H₁₀BrN₃S
• MW: 308.19700
• MDL: MFCD03789013
• CID: 1806054
• Update Time: 2025-05-20

C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt Chemical and Physical Properties

Names and Identifiers

• C-[6-(4-BROMO-PHENYL)-IMIDAZO[2,1-B]THIAZOL-5-YL]-METHYLAMINE OXALIC ACID SALT
• Imidazo[2,1-b]thiazole-5-methanamine, 6-(4-bromophenyl)-
• C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt

• MDL： MFCD03789013
• Inchi： InChI=1S/C12H10BrN3S/c13-9-3-1-8(2-4-9)11-10(7-14)16-5-6-17-12(16)15-11/h1-6H,7,14H2
• InChI Key： RBHGFZMBPWDIAR-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Br)C2=C(CN)N3C=CSC3=N2

Computed Properties

• Exact Mass: 306.97800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 71.56000
• LogP: 3.98430

Additional information on C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt

C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt (CAS No. 824413-80-1): A Comprehensive Overview

The compound C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt, identified by its CAS number 824413-80-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The compound belongs to the class of imidazothiazole derivatives, which are known for their diverse biological activities and therapeutic implications.

In recent years, there has been a growing interest in imidazothiazole scaffolds due to their ability to modulate various biological pathways. The presence of a 4-bromo-phenyl substituent in the molecule enhances its interactability with biological targets, making it a valuable candidate for further investigation. The oxalic acid salt form of this compound ensures better solubility and stability, which are crucial factors for its application in pharmaceutical formulations.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Research has indicated that imidazothiazole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt contributes to its unique pharmacological profile. Studies have shown that the brominated phenyl ring can engage in hydrophobic interactions with proteins, thereby influencing enzyme activity and signal transduction pathways.

The oxalic acid salt form of the compound also plays a critical role in its pharmacokinetic behavior. Salts are often used in pharmaceuticals to improve dissolution rates and bioavailability. This makes C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt an attractive candidate for oral administration and other routes of delivery where solubility is a key concern.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular docking studies have been particularly useful in understanding how C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt interacts with target proteins. These studies have revealed potential binding sites that could be exploited for therapeutic intervention. For instance, the imidazothiazole core has been found to mimic natural substrates of certain enzymes, leading to inhibitory effects on their activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex imidazothiazole framework. The bromination step is particularly critical, as it introduces the necessary functional group for subsequent modifications and biological evaluations.

In clinical research, compounds like C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt are being evaluated for their efficacy in treating various diseases. Preclinical studies have demonstrated promising results in models of inflammation and cancer. The ability of this compound to modulate key signaling pathways makes it a versatile tool for drug development. Researchers are exploring its potential as an anti-inflammatory agent by targeting pathways such as NF-κB and MAPK.

The development of new drug candidates is a complex process that involves extensive testing and validation. However, compounds like C-[6-(4-bromo-phenyl)-imidazo[2,1-b]thiazol-5-yl]-methylamine Oxalic Acid Salt offer hope by providing novel chemical entities with unique properties. As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in meaningful ways.

The future of pharmaceutical research lies in the discovery and development of innovative compounds like this one. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the translation of basic research into tangible therapeutic benefits. The study of imidazothiazole derivatives remains a vibrant area of investigation, with numerous opportunities for further exploration.